2-(Piperidin-4-yloxy)nicotinic acid

• IUPAC Name: 2-piperidin-4-yloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C11H14N2O3/c14-11(15)9-2-1-5-13-10(9)16-8-3-6-12-7-4-8/h1-2,5,8,12H,3-4,6-7H2,(H,14,15)
• InChI Key: SVOQBLNZWNOGMT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=C(C=CC=N2)C(=O)O
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular formula of “2-(Piperidin-4-yloxy)nicotinic acid” is C11H14N2O3. Its molecular weight is 222.24 g/mol.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis.

Scientific Research Applications

Heterocyclic Synthesis

2-(Piperidin-4-yloxy)nicotinic acid and related compounds have been studied for their role in heterocyclic synthesis. For instance, nicotinic acid esters were used to create thieno[2, 3-b]pyridines, pyrido[3′,2′:4, 5]thieno[3, 2-d]pyrimidines, and thiazolylpyrazolo[3, 4-b]pyridines, which have potential applications in developing new drugs and materials (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006).

Herbicide Development

Research has explored the utility of derivatives of nicotinic acid, such as aryl-formyl piperidinone compounds, in developing herbicides. These derivatives were synthesized and tested for their herbicidal activity, contributing to the development of new, potentially more efficient herbicides (Fu et al., 2021).

Alkaloid Synthesis

Nicotinic acid derivatives have been used in the synthesis of piperidine and pyrrolidine alkaloids found in tobacco. These synthetic pathways are significant for understanding and potentially manipulating the presence of these compounds in tobacco products (Felpin, Girard, Vo‐Thanh, Robins, Villieras, & Lebreton, 2001).

Library Synthesis

The compound has been used in the Bohlmann–Rahtz reaction to prepare 2,3,6-trisubstituted pyridines. These pyridines can be utilized in library synthesis, a method used in drug discovery for creating a large variety of potential pharmaceutical compounds (Bashford et al., 2003).

Industrial Applications

In the context of industrial applications, nicotinic acid, a closely related compound, has been reviewed for its production methods. This is important for its use as an essential nutrient and its applications in green chemistry (Lisicki, Nowak, & Orlińska, 2022).

Development of New Herbicides

Another study designed and synthesized N-(arylmethoxy)-2-chloronicotinamides, derived from nicotinic acid, to discover new herbicides. Some of these compounds exhibited excellent herbicidal activity, indicating their potential in agricultural applications (Yu et al., 2021).

Safety and Hazards

The safety data sheet for a similar compound, nicotinic acid, indicates that it causes serious eye irritation and is harmful to aquatic life. Precautionary measures include washing skin thoroughly after handling, avoiding release to the environment, wearing eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. This review article sheds a light on the most recent studies proving the importance of piperidine nucleus in the field of drug discovery.

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which include this compound, are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various pharmacological applications .

Mode of Action

Piperidine-containing compounds are important synthetic medicinal blocks for drug construction .

Biochemical Pathways

Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . The downstream effects would depend on the specific biological activity of the compound.